Cas no 1359656-12-4 (6-oxa-2-azaspiro[3.4]octane;hydrochloride)

• Product Name: 6-oxa-2-azaspiro[3.4]octane;hydrochloride
• CAS No: 1359656-12-4
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD21364491
• CID: 4673380
• PubChem ID: 71744007
• Update Time: 2025-05-26

6-oxa-2-azaspiro[3.4]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-oxa-2-azaspiro[3.4]octane hydrochloride
• 6-OXA-2-AZASPIRO[3.4]OCTANE HCL
• HFWYISDMWTYBLS-UHFFFAOYSA-N
• SB21683
• 6-Oxa-2-azaspiro[3.4]octane HCl salt
• AX8300420
• 6-oxa-2-azaspiro[3.4]octane;hydrochloride

• MDL： MFCD21364491
• Inchi： 1S/C6H11NO.ClH/c1-2-8-5-6(1)3-7-4-6;/h7H,1-5H2;1H
• InChI Key： HFWYISDMWTYBLS-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(C1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.7
• XLogP3: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 6-oxa-2-azaspiro[3.4]octane;hydrochloride

Recent Advances in the Study of 6-oxa-2-azaspiro[3.4]octane;hydrochloride (CAS: 1359656-12-4)

The compound 6-oxa-2-azaspiro[3.4]octane;hydrochloride (CAS: 1359656-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold is recognized for its unique structural properties, which make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, leveraging its spirocyclic framework to enhance binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic profile of 6-oxa-2-azaspiro[3.4]octane;hydrochloride, highlighting its improved blood-brain barrier (BBB) penetration compared to traditional heterocyclic compounds. The study utilized in vitro and in vivo models to demonstrate its efficacy as a scaffold for CNS-targeted drugs, with particular emphasis on its low cytotoxicity and high solubility in physiological conditions. These findings suggest its potential utility in the design of next-generation neurotherapeutics.

Another pivotal study, featured in ACS Chemical Biology, focused on the application of 6-oxa-2-azaspiro[3.4]octane;hydrochloride in antibiotic development. The research team synthesized derivatives of this compound and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that modifications to the spirocyclic core could enhance antimicrobial potency while minimizing off-target effects. This work underscores the versatility of 1359656-12-4 as a building block for addressing global health challenges such as antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 6-oxa-2-azaspiro[3.4]octane;hydrochloride, enabling scalable and cost-effective manufacturing. A 2024 report in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and improves yield, addressing previous limitations in large-scale synthesis. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, the growing body of research on 6-oxa-2-azaspiro[3.4]octane;hydrochloride (CAS: 1359656-12-4) highlights its multifaceted applications in drug discovery and development. Its structural uniqueness, combined with favorable pharmacokinetic properties, positions it as a valuable tool for designing therapeutics with enhanced efficacy and safety profiles. Future studies are likely to explore its potential in additional therapeutic areas, further solidifying its role in modern medicinal chemistry.